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Compound of Interest

Compound Name: I-Brd9

Cat. No.: B15623713

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of I-Brd9, a
potent and selective inhibitor of the bromodomain-containing protein 9 (BRD9). Adherence to
these guidelines is critical for ensuring a safe laboratory environment and maintaining the
integrity of your research.

Immediate Safety and Hazard Information

I-Brd9 is classified as acutely toxic if swallowed. Standard laboratory safety protocols should
be strictly followed. All handling of the solid compound should be performed in a certified
chemical fume hood to minimize the risk of inhalation.[1]

Hazard Classification:

o . . Hazard
Category Classification Pictogram Signal Word
Statement
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed

Personal Protective Equipment (PPE)
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A multi-layered PPE approach is mandatory when working with 1-Brd9 to prevent accidental

exposure.

PPE Category Item

Specifications and Use

Safety Goggles with Side

Eye and Face Protection _
Shields

Must be worn at all times when
handling the compound to
protect against splashes and

airborne particles.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves
for any signs of degradation or
puncture before and during

use. Change gloves frequently.

[1]

Body Protection Laboratory Coat

A buttoned lab coat should be
worn to protect skin and
personal clothing from

contamination.[1]

Respiratory Protection Chemical Fume Hood

All weighing and handling of
solid 1-Brd9 must be conducted
in a certified chemical fume
hood.[1]

Operational and Disposal Plans

A structured workflow is essential for the safe and effective use of I-Brd9.

Handling and Storage

e Receipt and Storage: Upon receipt, store the solid I-Brd9 at -20°C in a tightly sealed

container.[2][3][4] The solid is stable for at least four years under these conditions.[2] Stock

solutions should be aliquoted and stored at -80°C for long-term stability (up to 2 years).[5]

Avoid repeated freeze-thaw cycles.[5]
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o Preparation of Stock Solutions: Before handling the solid compound, ensure all required PPE
is worn and work is performed in a certified chemical fume hood. Carefully weigh the desired
amount of I-Brd9 powder using an analytical balance with anti-static weighing paper or a
weighing boat.[1] Dissolve the powder in a suitable solvent such as DMSO.[2][3]

o Use in Experiments: When treating cell cultures, thaw an aliquot of the stock solution at room
temperature. Prepare the final working concentration by diluting the stock solution in the
appropriate cell culture medium.[1]

Spill and Emergency Procedures

e Minor Spills: For minor spills of I-Brd9 solution, absorb the liquid with an inert material (e.g.,
vermiculite, sand). Decontaminate the affected surface by scrubbing with alcohol.[1]

o First Aid:

o

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

In Case of Skin Contact: Wash with plenty of soap and water.

[¢]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

[¢]

lenses, if present and easy to do. Continue rinsing.

If Inhaled: Move person into fresh air and keep comfortable for breathing.

[e]

Disposal Plan

All materials that have come into contact with I-Brd9, including pipette tips, tubes, gloves, and
cell culture media, should be considered chemical waste.[1] Dispose of this waste in
accordance with local, state, and federal regulations.[1] Consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for I-Brd9.

Physical and Chemical Properties:
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Property Value Source
Molecular Weight 497.55 g/mol [3]
Molecular Formula C22H22F3N303S:2 [2][3]
Purity >98% [3]
Appearance White to beige powder
Storage (Solid) -20°C [2][3][4]
Stability (Solid) > 4 years [2]
Solubility Data:
Solvent Solubility Source
DMSO ~20-100 mg/mL [3]
DMF ~30 mg/mL [2]
DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL [2]
Biological Activity:
Parameter Value Description Source
Potency of inhibition
plCso (BRD9) 7.3 against BRDS [2113]
okd (BRDO) 8.7 Dissociation constant 2]

for BRD9

>700-fold over BET

Selectivity famil
amily

Higher selectivity for
BRD9 compared to
the BET family of
bromodomains

[2]

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO

o Preparation: In a certified chemical fume hood, wear all required PPE (safety goggles,
chemical-resistant gloves, and a lab coat).

o Weighing: Carefully weigh out 4.98 mg of I-Brd9 powder (Molecular Weight: 497.55 g/mol )
using an analytical balance and anti-static weighing paper.

o Dissolving: Transfer the weighed I-Brd9 to a sterile microcentrifuge tube. Add 1 mL of fresh,
anhydrous DMSO.

e Mixing: Vortex the solution until the I-Brd9 is completely dissolved. Gentle warming in a
water bath may aid dissolution.

o Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes and store at
-80°C.

Treatment of Cell Cultures

e Thawing: Thaw an aliquot of the 10 mM I-Brd9 stock solution at room temperature.

 Dilution: Prepare the desired final working concentration by performing serial dilutions of the
stock solution in the appropriate cell culture medium. It is crucial to perform these dilutions
accurately to achieve the desired nanomolar or micromolar concentrations for cellular
assays.

o Application: Add the diluted I-Brd9 solution to your cell cultures and gently swirl the plate or
flask to ensure even distribution.

¢ Incubation: Incubate the treated cells for the desired time period as determined by your

experimental design.

Signaling Pathway and Mechanism of Action

I-Brd9 is a selective inhibitor of the bromodomain of BRD9. BRD9 is a component of the
SWI/SNF chromatin remodeling complex, which plays a crucial role in regulating gene
expression by altering the structure of chromatin.[2] The bromodomain of BRD9 recognizes
and binds to acetylated lysine residues on histone tails, a key step in the recruitment of the
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SWI/SNF complex to specific gene promoters and enhancers. By competitively binding to the
BRD9 bromodomain, I-Brd9 prevents this interaction, thereby inhibiting the chromatin
remodeling activity of the SWI/SNF complex at specific genomic loci. This leads to changes in
gene expression, including the downregulation of genes involved in the TGF-p/Activin/Nodal
signaling pathway, which is implicated in cancer progression and embryonic stem cell
regulation.[6]

I-Brd9 Mechanism of Action
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Caption: Mechanism of I-Brd9 action in inhibiting BRD9 function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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